Cas no 608-32-2 (1,2,3-Benzenetriamine)

1,2,3-Benzenetriamine structure
1,2,3-Benzenetriamine structure
Product Name:1,2,3-Benzenetriamine
CAS No:608-32-2
MF:C6H9N3
MW:123.155760526657
CID:836067
PubChem ID:69099
Update Time:2025-04-19

1,2,3-Benzenetriamine Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3-triamine
    • 1,2,3-Benzenetriamine
    • 1,2,3-TRIAMINOBENZENE
    • 1,5-Pentanedicarboxamide
    • 2-amino-1,3-phenylenediamine
    • AC1L6C8X
    • AC1Q5J8W
    • AR-1L0993
    • Benzen-1,2,3-triyltriamin
    • benzene-1,2,3-triyltriamine
    • CTK4D4870
    • diamino pimelic acid
    • diaminoaniline
    • Heptandiamid
    • NSC99810
    • Pentamethylene dicarboxylic acid diamide
    • pentane-1,5-biscarboxamide
    • Pimelamide
    • Pimelinsaeure-diamid
    • triamino-benzene
    • Benzenetriamine
    • RUOKPLVTMFHRJE-UHFFFAOYSA-N
    • Triaminobenzene
    • NSC80475
    • 1,3-Benzenetriamine
    • ZERO/008013
    • FCH919376
    • STK676979
    • SBB002624
    • 9096AB
    • ST085765
    • AX8237070
    • ALBB-036602
    • XJS83HZ68D
    • BRN 1100465
    • CHEBI:38753
    • C75845
    • NSC-80475
    • UNII-XJS83HZ68D
    • 608-32-2
    • DTXSID30870677
    • BCP32462
    • 30350-48-2
    • AKOS005151916
    • 1,2,3-Triaminobenzene;Benzenetriamine
    • DS-16025
    • Q27117973
    • SCHEMBL94635
    • CS-0187307
    • 3-13-00-00551 (Beilstein Handbook Reference)
    • NSC 80475
    • MDL: MFCD01326518
    • Inchi: 1S/C6H9N3/c7-4-2-1-3-5(8)6(4)9/h1-3H,7-9H2
    • InChI Key: RUOKPLVTMFHRJE-UHFFFAOYSA-N
    • SMILES: NC1C(=CC=CC=1N)N
    • BRN: 1100465

Computed Properties

  • Exact Mass: 123.07977
  • Monoisotopic Mass: 123.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 84.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 78.1

Experimental Properties

  • Density: 1.1097 (rough estimate)
  • Melting Point: 103°C
  • Boiling Point: 219.27°C (rough estimate)
  • Flash Point: 98.1±7.7 °C
  • Refractive Index: 1.5589 (estimate)
  • PSA: 78.06
  • LogP: 2.17680
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

1,2,3-Benzenetriamine Security Information

1,2,3-Benzenetriamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ389-100mg
1,2,3-Benzenetriamine
608-32-2 97%
100mg
753CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ389-250mg
1,2,3-Benzenetriamine
608-32-2 97%
250mg
1662CNY 2021-05-08
Alichem
A019089693-250mg
Benzene-1,2,3-triamine
608-32-2 95%
250mg
$152.00 2023-09-01
Alichem
A019089693-1g
Benzene-1,2,3-triamine
608-32-2 95%
1g
$388.62 2023-09-01
Fluorochem
231786-250mg
Benzene-1,2,3-triamine
608-32-2 95%
250mg
£121.00 2021-06-29
Fluorochem
231786-1g
Benzene-1,2,3-triamine
608-32-2 95%
1g
£303.00 2021-06-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ389-50mg
1,2,3-Benzenetriamine
608-32-2 97%
50mg
444.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ389-200mg
1,2,3-Benzenetriamine
608-32-2 97%
200mg
1111.0CNY 2021-07-12
TRC
B207815-0.25mg
1,2,3-Benzenetriamine
608-32-2
0.25mg
$ 150.00 2022-06-07
TRC
B207815-0.5mg
1,2,3-Benzenetriamine
608-32-2
0.5mg
$ 245.00 2022-06-07
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